Cas no 100868-79-9 (Sulfamide,N-(3-methylphenyl)-)
Sulfamide,N-(3-methylphenyl)- structure
Product Name:Sulfamide,N-(3-methylphenyl)-
CAS No:100868-79-9
MF:C7H10N2O2S
MW:186.231500148773
CID:124284
PubChem ID:20819978
Update Time:2025-04-18
Sulfamide,N-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Sulfamide,N-(3-methylphenyl)-
- 1-methyl-3-(sulfamoylamino)benzene
- Sulfamide, m-tolyl- (6CI)
- (4-Chlor-phenyl)-chlorosulfat
- 4-chlorophenyl chloranesulfonate
- Chloroschwefelsaeure-(4-chlor-phenylester)
- chlorosulfuric acid-(4-chloro-phenyl ester)
- Chlorosulfuric acid, 4-chlorophenyl ester
- CTK1B9431
- EN300-79609
- m-tolyl-sulfamide
- p-Chlorophenylchlorosulphonat
- p-Chlorphenyl-chlorsulfat
- Schwefelsaeure-(4-chlor-phenylester)-chlorid
- Schwefelsaeure-amid-m-toluidid
- 100868-79-9
- N-(3-Methylphenyl)sulfamide
- DTXSID101310734
- SCHEMBL14534371
-
- Inchi: 1S/C7H10N2O2S/c1-6-3-2-4-7(5-6)9-12(8,10)11/h2-5,9H,1H3,(H2,8,10,11)
- InChI Key: XIAGCJUEEYGHNL-UHFFFAOYSA-N
- SMILES: S(N)(NC1C=CC=C(C)C=1)(=O)=O
Computed Properties
- Exact Mass: 186.0464
- Monoisotopic Mass: 186.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- PSA: 72.19
Sulfamide,N-(3-methylphenyl)- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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